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Compound of Interest

Compound Name: LISURIDE

Cat. No.: B1250903 Get Quote

This guide provides immediate and essential safety protocols for researchers, scientists, and

drug development professionals handling Lisuride. It outlines the necessary personal

protective equipment (PPE), step-by-step operational procedures, and disposal plans to ensure

a safe laboratory environment.

Hazard Identification and Classification
Lisuride is classified as a highly toxic substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Toxicity, Oral (Category 2): H300 - Fatal if swallowed.[1][2]

Acute Toxicity, Dermal (Category 1): H310 - Fatal in contact with skin.[1][3]

Acute Toxicity, Inhalation (Category 2): H330 - Fatal if inhaled.[1][3]

The signal word for Lisuride is "Danger".[1][2][4]

Personal Protective Equipment (PPE)
A thorough risk assessment is mandatory before handling Lisuride. The following table

summarizes the required PPE based on safety data sheets.
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Protection Type Recommended Equipment Specifications and Usage

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Must be used to protect

against direct contact with the

product. A face shield may be

necessary for splash

protection.[2][5]

Skin Protection
Impervious protective gloves

(e.g., nitrile rubber).

Chemical-resistant gloves are

required. It is recommended to

wear two pairs of gloves

("double gloving").[5][6] Gloves

should be changed regularly

(e.g., every 30-60 minutes) or

immediately if contaminated or

damaged.[6]

Protective clothing.

A lab coat, gown, or

impervious clothing should be

worn to prevent skin contact.

[2][4]

Respiratory Protection

NIOSH-certified N95 or N100

respirator or a chemical

cartridge-type respirator.

Required when there is a risk

of generating airborne powder

or aerosols.[6][7] A fit-tested

respirator should be used in

accordance with a respiratory

protection program.[7]

Experimental Protocols: Safe Handling and Disposal
Workflow
The following sections provide detailed, step-by-step guidance for the safe handling and

disposal of Lisuride.

Engineering Controls: All work with Lisuride should be conducted in a designated area with

adequate ventilation, such as a chemical fume hood.[2][4] An accessible safety shower and

eyewash station must be available.[4]
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Donning PPE: Before entering the designated handling area, don all required PPE as

specified in the table above.

Weighing and Aliquoting:

Perform these tasks within a chemical fume hood to minimize inhalation exposure.

Use non-sparking tools.

Avoid the formation of dust and aerosols.[2]

Solution Preparation:

When dissolving Lisuride, add the solvent slowly to the solid to prevent splashing.

Keep containers tightly closed when not in use.[5]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2][4]

Decontaminate all surfaces and equipment that may have come into contact with

Lisuride.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, cover the spill with a suitable absorbent material.

Collection: Carefully sweep or collect the absorbed material and place it into a properly

labeled, sealed container for hazardous waste disposal.[2]

Decontamination: Clean the spill area thoroughly with an appropriate decontaminant.

Reporting: Report the incident to the appropriate safety officer.

Proper disposal of Lisuride and its containers is crucial to prevent environmental

contamination and ensure safety.
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Waste Classification: Lisuride waste is considered hazardous waste.

Containerization:

Collect all Lisuride waste, including contaminated consumables (e.g., gloves, absorbent

pads), in a designated, sealed, and clearly labeled hazardous waste container.

Do not dispose of Lisuride waste with household garbage or down the sewage system.[1]

Disposal Route:

Dispose of the hazardous waste through a licensed waste disposal contractor in

accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of in the same manner as the product.[8]

Decontamination of Empty Containers: Empty containers may retain product residue and

should be treated as hazardous waste.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Immediately call for medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

immediate medical attention.[1][5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Workflow for Safe Handling of Lisuride
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Workflow for Safe Handling of Lisuride
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Caption: A logical workflow for the safe handling of Lisuride from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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